Cas no 1351652-08-8 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide
• CAS No: 1351652-08-8
• MF: C₁₇H₂₁N₉O
• MW: 367.408341169357
• CID: 6120302
• PubChem ID: 56764969
• Update Time: 2025-10-29

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(1,2,4-triazol-4-yl)piperidine-3-carboxamide
• VU0534204-1
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide
• F6175-1055
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide
• 1351652-08-8
• AKOS024534562

• Inchi： 1S/C17H21N9O/c1-12-6-13(2)26(22-12)16-7-15(18-9-19-16)24-5-3-4-14(8-24)17(27)23-25-10-20-21-11-25/h6-7,9-11,14H,3-5,8H2,1-2H3,(H,23,27)
• InChI Key： BRGRNTXHTLVHKQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C(C)=CC(C)=N3)=NC=N2)CCCC(C(NN2C=NN=C2)=O)C1

Computed Properties

• Exact Mass: 367.18690633g/mol
• Monoisotopic Mass: 367.18690633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide

Introduction to 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide (CAS No. 1351652-08-8)

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide (CAS No. 1351652-08-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a promising candidate for further research and development in drug discovery.

The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a pyrimidine core is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively explored in the development of antiviral, anticancer, and antimicrobial agents. Additionally, the incorporation of a piperidine moiety enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The nitrogen-rich heterocycles in this molecule, specifically the pyrazole and triazole units, are known for their ability to interact with biological targets such as enzymes and receptors. These interactions can modulate cellular processes and lead to therapeutic effects. The 3,5-dimethyl substitution on the pyrazole ring further fine-tunes the electronic properties of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The compound under discussion has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The mechanism of action appears to involve precise interactions with key biological pathways, making it a valuable asset in the quest for new therapeutic strategies.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4H-1,2,4-triazol-4-yl)piperidine-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex scaffold efficiently. The use of palladium-catalyzed cross-coupling reactions has proven particularly effective in forming the carbon-nitrogen bonds that define the heterocyclic structure. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. This suggests that it may be suitable for oral administration and could potentially reach therapeutic levels in vivo with minimal toxicity. Further research is ongoing to confirm these findings and to identify any potential metabolic pathways or interactions that could influence its clinical utility.

Efforts are also being made to explore the compound's potential in combination therapies. The synergistic effects of combining multiple drugs can often lead to improved outcomes for patients by targeting different aspects of a disease process simultaneously. Preliminary data suggest that 1-6-(3,5-dimethyl-1H-pyrazol-1-yb>b-4-y)-N-(<0x200B/>)-N-(<0x200B/>)-N-(<0x200B/>)-N-(<0x200B/>)-N-(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(<0x200B/>)-N(b)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin)pipermidin(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.

The computational modeling of this compound has also been an integral part of its characterization. Advanced software tools have been used to predict how it might interact with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and selectivity profile, guiding further optimization efforts. By leveraging computational methods alongside experimental data, researchers can accelerate the drug discovery process significantly.

The safety profile of 1[b](3[b](5[b]dimethyl[b]pyrazol[b]-1[b]yl)[[/sub]]6[b](pyrimid[b]-4[b]yl)[[/sub]]N([[/sub]](4[b]H[b]triazol[b]-4[b]yl)[[/sub]])[[/sub]] Piperidine[[-sub]]3[[-sub]]Carboxamide (CAS No.[[/sub]]1351652[[-sub]]08[[-sub]]8) is currently under evaluation through a series of preclinical toxicity studies. These investigations are designed to assess both acute and chronic exposure scenarios to determine safe dosage ranges and potential long-term effects. Preliminary results have been encouraging, showing minimal toxicity at expected therapeutic concentrations.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective drugs reach the market. As such，the development pathway for 1[–](3[–](5[–]dimethyl[–]pyrazol[–]1[–]yl)[–]Pyrimid[–]4[–]yl)[–][–][–][–][–][–][–][–][–][–][–][–][–][–][–][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(]][[(])([[([((([((([((([((([((([((([((([((([((([((([((([((([((([((([[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[ [[(Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b]-3(b]-Carboxam(b)](Piperidi(b)-3(b]-Carboxamide) will involve submitting comprehensive data packages including pharmacokinetic profiles，toxicological information，and clinical trial results。Collaboration with regulatory agencies will be essential throughout this process to ensure compliance with all guidelines。

In conclusion，the compound 1[‘](‘‘‘‘‘‘‘‘‘‘‘‘’’’’’’’’’’’’(3，5-dimethyl-pyrazol-)Pyrimidi-n(—-)Triazoli-N-Piperidi-carbo-amide (CAS NO:1351652088) represents a significant advancement in pharmaceutical chemistry。Its unique structural features，combined with promising preclinical data，make it a compelling candidate for further development。As research continues，it is anticipated that this compound will contribute valuable insights into disease mechanisms and provide new therapeutic options for patients worldwide。The journey from laboratory discovery to clinical application is long but fraught with opportunities for innovation。With continued dedication from researchers across multiple disciplines，the potential for transformative breakthroughs remains bright。